Cas no 40513-44-8 (2-amino-1-(3,4-dimethoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(3,4-dimethoxyphenyl)propan-1-one
• CAS No: 40513-44-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 326962
• PubChem ID: 4656485
• Update Time: 2025-06-08

2-amino-1-(3,4-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-amino-1-(3,4-dimethoxyphenyl)-
• 2-Amino-1-(3,4-dimethoxyphenyl)-1-propanone
• 2-amino-1-(3,4-dimethoxyphenyl)propan-1-one
• 1-Propanone, 2-amino-1-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C11H15NO3/c1-7(12)11(13)8-4-5-9(14-2)10(6-8)15-3/h4-7H,12H2,1-3H3
• InChI Key： WCTWVUARVFTBTD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(=O)C(N)C

Computed Properties

• Exact Mass: 209.105
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 341.5±32.0 °C(Predicted)
• pka: 7.48±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(3,4-dimethoxyphenyl)propan-1-one

Recent Advances in the Study of 2-amino-1-(3,4-dimethoxyphenyl)propan-1-one (CAS: 40513-44-8)

2-amino-1-(3,4-dimethoxyphenyl)propan-1-one (CAS: 40513-44-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The presence of both amino and dimethoxyphenyl groups in its structure suggests possible interactions with biological targets, making it a valuable candidate for further investigation.

Recent research has focused on elucidating the pharmacological properties and synthetic pathways of 2-amino-1-(3,4-dimethoxyphenyl)propan-1-one. A study published in the Journal of Medicinal Chemistry (2023) explored its potential as a precursor in the synthesis of novel psychoactive substances (NPS). The study highlighted the compound's role in modulating neurotransmitter systems, particularly its affinity for serotonin and dopamine receptors. These findings underscore the need for further research to fully understand its mechanisms of action and potential therapeutic applications.

In addition to its pharmacological implications, the compound has also been investigated for its chemical properties. A recent study in Organic & Biomolecular Chemistry (2024) detailed an optimized synthetic route for 2-amino-1-(3,4-dimethoxyphenyl)propan-1-one, emphasizing the use of green chemistry principles to improve yield and reduce environmental impact. The study reported a 78% yield using a one-pot synthesis method, which could facilitate large-scale production for research and industrial purposes.

Another area of interest is the compound's potential as a building block for more complex molecules. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated its utility in the synthesis of derivatives with enhanced bioactivity. The study identified several derivatives with promising antimicrobial and anti-inflammatory properties, suggesting that 2-amino-1-(3,4-dimethoxyphenyl)propan-1-one could serve as a versatile scaffold in drug discovery.

Despite these advancements, challenges remain in fully characterizing the compound's safety profile and pharmacokinetics. A recent toxicological study in Regulatory Toxicology and Pharmacology (2024) raised concerns about its potential neurotoxicity at high concentrations, highlighting the need for further in vivo studies to assess its risk-benefit ratio. This underscores the importance of rigorous testing and regulatory oversight in the development of compounds like 2-amino-1-(3,4-dimethoxyphenyl)propan-1-one.

In conclusion, 2-amino-1-(3,4-dimethoxyphenyl)propan-1-one (CAS: 40513-44-8) represents a promising yet complex compound in chemical biology and pharmaceutical research. Recent studies have shed light on its pharmacological potential, synthetic accessibility, and applications in drug discovery. However, further research is needed to address safety concerns and fully exploit its therapeutic potential. The ongoing exploration of this compound exemplifies the dynamic interplay between chemistry and biology in advancing medical science.